N-(2,3-dimethylphenyl)-7-hydroxy-4-methyl-5-oxo-4,5-dihydrothieno[3,2-b]pyridine-6-carboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-7-hydroxy-4-methyl-5-oxothieno[3,2-b]pyridine-6-carboxamide
• InChI: InChI=1S/C17H16N2O3S/c1-9-5-4-6-11(10(9)2)18-16(21)13-14(20)15-12(7-8-23-15)19(3)17(13)22/h4-8,20H,1-3H3,(H,18,21)
• InChI Key: LZEUPKRRJYNZQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)C2=C(C3=C(C=CS3)N(C2=O)C)O)C
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a thieno[3,2-b]pyridine ring and a carboxamide group. These types of structures are often found in pharmaceuticals and other biologically active compounds.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thieno[3,2-b]pyridine ring and the carboxamide group would likely have significant effects on its overall structure.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, stability, and reactivity.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds within the thieno[3,2-b]pyridine and related heterocyclic families have been synthesized and evaluated for their antimicrobial activities. For instance, Abdel-rahman et al. (2002) detailed the synthesis of new pyridothienopyrimidines and pyridothienotriazines, demonstrating their in vitro antimicrobial activities. This highlights the potential of these compounds in developing new antimicrobial agents (Abdel-rahman, Bakhite, & Al-Taifi, 2002).

Chemical Synthesis and Characterization

Another aspect of scientific research applications involves the synthesis and structural characterization of novel compounds. Bakhite, Al‐Sehemi, & Yamada (2005) focused on creating new pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines, showcasing the versatility of these compounds in synthesizing diverse heterocyclic systems, which are essential for developing materials with unique properties (Bakhite, Al‐Sehemi, & Yamada, 2005).

Applications in Materials Science

The synthesis of aromatic polyamides and poly(amide-imide)s derived from similar heterocyclic compounds demonstrates their utility in materials science, particularly in creating polymers with enhanced thermal stability and solubility. For example, Choi & Jung (2004) described the synthesis of new aromatic polyamides containing n-alkylphenylimide units, highlighting their improved thermal stability and solubility, which are crucial for high-performance materials applications (Choi & Jung, 2004).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s a drug, the mechanism of action would describe how the compound interacts with biological systems to produce its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its toxicity, reactivity, and environmental impact. Without specific data, it’s hard to provide detailed information.

Future Directions

Future research on this compound could involve further exploration of its synthesis, properties, and potential applications. This could include studies to determine its biological activity, toxicity, and potential uses in medicine or other fields.